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For Researchers, Scientists, and Drug Development Professionals

Introduction

The M871 peptide is a chimeric peptide that has garnered significant interest in the scientific
community for its selective antagonist activity at the galanin receptor type 2 (GalR2). This
technical guide provides a detailed overview of the M871 peptide, including its sequence,
properties, and the experimental methodologies used for its characterization. The information is
intended to serve as a valuable resource for researchers and professionals involved in drug
discovery and development, particularly those focused on the galaninergic system.

M871 Peptide: Core Properties and Sequence

M871 is a synthetically created peptide designed to selectively target and block the activity of
the GalR2 receptor. It is a chimera of the N-terminal fragment of galanin and a C-terminal
extension.

Peptide Sequence and Chemical Formula

The full amino acid sequence of the M871 peptide is Galanin-(2-13)-Glu-His-(Pro)3-(Ala-Leu)2-
Ala-amide. This corresponds to the following one-letter code sequence:
WTLNSAGYLLGPEHPPPALALA-amide. The C-terminus is amidated.

The chemical formula for M871 is C1osH163N2702s.
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Biophysical and Pharmacological Properties

The defining characteristic of M871 is its high selectivity as an antagonist for the GalR2
receptor over the GalR1 receptor. This selectivity makes it a valuable tool for elucidating the
specific physiological roles of GalR2.

Suantitative Data €

Property Value Receptor Reference
Binding Affinity (Ki) 13.1+1.2nM GalR2 [1]
420.0 + 89.7 nM GalR1 [1]
> 10,000 nM GalR3
Functional Activity Antagonist GalR2 [1]
Blocks galanin- _
) ) o CHO cells expressing
In Vitro Effect induced inositol [1]
) human GalR2
phosphate production
Blocks the pro-
nociceptive effect of
In Vivo Effect GalR2 agonists in an Rats

inflammatory pain

model

Signaling Pathways

M871 exerts its effects by blocking the downstream signaling of the GalR2 receptor. GalR2 is a
G-protein coupled receptor (GPCR) that primarily signals through the Gg/11 pathway. Upon
activation by an agonist like galanin, GalR2 stimulates phospholipase C (PLC), which in turn
leads to the production of inositol triphosphate (IPs) and diacylglycerol (DAG). IPs triggers the
release of intracellular calcium (Ca?*), while DAG activates protein kinase C (PKC). By
blocking the initial activation of GalR2, M871 prevents this entire cascade.
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Prepare reaction mix:
- Cell membranes (GalR1/GalR2)
- 125|-galanin
- M871 (variable conc.)

Incubate at 25°C for 60 min

Filter through glass fiber filters

Wash filters with cold buffer

Measure radioactivity

Calculate ICso and Ki

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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